Cas no 2098121-41-4 (1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride)

• Product Name: 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride
• CAS No: 2098121-41-4
• MF: C₁₁H₂₄Cl₂N₂
• MW: 255.227661132813
• CID: 5046478
• Update Time: 2025-05-28

1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride
• 1-(piperidin-1-ylmethyl)cyclopentan-1-amine;dihydrochloride
• 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride

• Inchi： 1S/C11H22N2.2ClH/c12-11(6-2-3-7-11)10-13-8-4-1-5-9-13;;/h1-10,12H2;2*1H
• InChI Key： HESQZWUWUXDHFS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCCC1)CC1(CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 156
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride

Comprehensive Overview of 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride (CAS No. 2098121-41-4)

1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride (CAS No. 2098121-41-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and cyclopentylamine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, owing to its versatile chemical properties.

The molecular structure of 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride features a cyclopentane ring substituted with an amine group and a piperidinylmethyl moiety. This configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. The dihydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for biological assays and formulation studies. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking simulations.

In the context of current research hotspots, 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride is frequently discussed in forums focusing on central nervous system (CNS) drug development. Its structural similarity to known neuroactive compounds has led to hypotheses about its potential interactions with neurotransmitter receptors. Additionally, the rise of precision medicine has spurred interest in custom-tailored molecules like this one, which could be optimized for specific patient populations.

From a synthetic chemistry perspective, the preparation of 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride involves multi-step reactions, including reductive amination and salt formation. These processes are often optimized for scalability and purity, addressing the growing demand for high-quality pharmaceutical intermediates. The compound’s CAS No. 2098121-41-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature.

Another area of interest is the compound’s potential role in catalysis and material science. Its amine functionality allows it to act as a ligand in metal-organic frameworks (MOFs) or as a modifier in polymer chemistry. These applications align with the broader shift toward sustainable chemistry, where researchers seek eco-friendly alternatives for industrial processes.

Safety and handling of 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride are also topics of frequent inquiry. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. This aligns with the increasing emphasis on laboratory safety protocols and chemical storage best practices in academic and industrial settings.

In summary, 1-(Piperidin-1-ylmethyl)cyclopentan-1-amine dihydrochloride (CAS No. 2098121-41-4) represents a promising candidate for diverse scientific applications. Its relevance to drug discovery, material science, and sustainable chemistry underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is likely to remain a subject of innovation and discussion.